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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Propylphenol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring personnel safety and environmental

protection.

Immediate Safety and Handling Precautions
2-Propylphenol is a combustible liquid that is harmful if swallowed, inhaled, or comes into

contact with skin.[1][2][3] It is known to cause skin and eye irritation, and potentially severe

burns.[1][4] Therefore, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE) and engineering controls.

Engineering Controls: Always handle 2-Propylphenol, including stock and working

solutions, within a certified chemical fume hood to minimize inhalation exposure.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This

includes a fully buttoned lab coat, chemical-resistant gloves (e.g., butyl rubber or neoprene),

and appropriate eye and face protection.[5][7]

Emergency Equipment: Ensure an ANSI-approved eyewash station and a safety drench

shower are immediately accessible (within 10 seconds travel time) in the work area.[5]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for 2-Propylphenol.
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Property Value Source

Flash Point 93 °C (199.4 °F) - closed cup [1][2][8]

Oral Toxicity (LD50, rat) 500 mg/kg [2]

Boiling Point 214 - 226 °C [4][8]

Density 0.989 g/mL at 25 °C [8]

GHS Hazard Statements H302, H314, H227 [4]

German Water Hazard Class

(WGK)

WGK 3 (highly hazardous to

water)
[8]

Step-by-Step Disposal Procedures
2-Propylphenol and materials contaminated with it are classified as hazardous waste and

must be disposed of accordingly.[7][9] Under no circumstances should 2-Propylphenol be

discharged into drains or sewers, as this can lead to environmental contamination.[10] The

universally recommended method for final disposal is incineration by a licensed waste disposal

company.[10][11]

Protocol 1: Disposal of Liquid 2-Propylphenol Waste
This procedure applies to pure 2-Propylphenol, expired stock, and aqueous solutions

containing the chemical.

Segregation and Collection: Collect all liquid waste containing 2-Propylphenol in a

dedicated, sealed, and clearly labeled waste container.[10] The container should be shatter-

proof and compatible with phenolic compounds.[7][9]

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents, including "2-Propylphenol" and any other chemical constituents.

Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area, away from heat, ignition sources, and incompatible materials like strong

oxidizing agents.[4][5]
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Arranging Disposal: Contact your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for pickup and

incineration.

Protocol 2: Disposal of Solid Waste Contaminated with
2-Propylphenol
This procedure applies to items with trace contamination, such as gloves, paper towels, pipette

tips, and empty tubes.

Collection: Place all contaminated solid waste into a suitable, leak-tight primary container

that can be securely sealed.[5][9]

Packaging: Once the primary container is full, seal it. Place the sealed container into a

designated yellow bag for chemical waste destined for incineration.[7][9]

Disposal: Manage the yellow bag as clinical/chemical waste according to your institution's

hazardous waste procedures, ensuring it is sent for incineration.[7]

Protocol 3: Spill Management and Disposal
In the event of a spill, immediate and safe cleanup is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure

ventilation is adequate (fume hood).

Absorb Spill: Use an inert absorbent material, such as sand, vermiculite, or diatomaceous

earth, to contain and absorb the spilled liquid.[9][10]

Collect Waste: Carefully collect the absorbent material and place it into a sealable, properly

labeled container for hazardous waste.[10]

Decontaminate: Clean the spill area with an appropriate solvent or detergent, collecting all

cleaning materials for disposal as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b147445?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal: Manage the sealed container of spill cleanup debris as described in Protocol

2.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Propylphenol waste.
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Identify 2-Propylphenol Waste

Determine Waste Type

Liquid Waste
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Solid Waste
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Spill
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shatter-proof container

Place in leak-tight container,
then into yellow incineration bag

Absorb with inert material;
collect in sealed container

Label as 'Hazardous Waste'
(List Contents)

Store in designated
hazardous waste area

Arrange pickup by licensed
waste vendor for incineration

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of 2-Propylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b147445?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/06187.pdf
https://www.thegoodscentscompany.com/data/rw1036681.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://www.tcichemicals.com/CA/en/p/P0530
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p53608
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Propylphenol.htm
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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